Cas no 29701-43-7 (Glycinamide,N-acetyl-L-phenylalanyl-)

Glycinamide,N-acetyl-L-phenylalanyl- structure
29701-43-7 structure
Product Name:Glycinamide,N-acetyl-L-phenylalanyl-
CAS No:29701-43-7
MF:C13H17N3O3
MW:263.292382955551
CID:282285
PubChem ID:122518
Update Time:2025-04-19

Glycinamide,N-acetyl-L-phenylalanyl- Chemical and Physical Properties

Names and Identifiers

    • Glycinamide,N-acetyl-L-phenylalanyl-
    • N-Ac-Phe-Gly-NH2
    • 29701-43-7
    • Glycinamide, N-acetyl-L-phenylalanyl-
    • CHEMBL2369764
    • N-Acetyl-phe-gly-amide
    • BDBM50452186
    • N-Acetylphenylalanylglycinamide
    • DTXSID10877245
    • Inchi: 1S/C13H17N3O3/c1-9(17)16-11(13(19)15-8-12(14)18)7-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3,(H2,14,18)(H,15,19)(H,16,17)/t11-/m0/s1
    • InChI Key: SIWSILBKWOOCLY-NSHDSACASA-N
    • SMILES: O=C([C@H](CC1C=CC=CC=1)NC(C)=O)NCC(N)=O

Computed Properties

  • Exact Mass: 263.12711
  • Monoisotopic Mass: 263.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 101.29
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